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Compound of Interest

Compound Name: Anethole

Cat. No.: B165797

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with anethole. It offers procedural,
step-by-step guidance for safe handling and disposal.

Anethole is a derivative of phenylpropene and is used as a flavoring agent. It also has
antimicrobial properties against yeast, bacteria, and fungi. While generally considered safe for
its intended uses, proper personal protective equipment (PPE) and handling procedures are
crucial in a laboratory setting to prevent potential health hazards, including skin sensitization.

Health and Safety Information

Signal Word: Warning[1][2][3][4]

Hazard Statements:

e May cause an allergic skin reaction.[1][2][3][4][5]
o Toxic to aquatic life with long-lasting effects.[3][4]
Precautionary Statements:

e Avoid breathing mist or vapors.[3][4][5]

o Contaminated work clothing should not be allowed out of the workplace.[3][4]
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Avoid release to the environment.[3][4]

Wear protective gloves.[1][3][4][5]

IF ON SKIN: Wash with plenty of water.[1][3][4]

If skin irritation or rash occurs: Get medical advice/attention.[1][4][5]

Wash contaminated clothing before reuse.

Physical and Chemical Properties

The following table summarizes key quantitative data for anethole.

Property Value

Appearance Clear, colorless to yellowish low melting solid or
liquid[2]

Odor Strong, licorice-like[2][6]

Melting Point 20 -23°C/ 68 - 73.4°F[2][6][ 7]

Boiling Point 234 - 237°C [ 453.2 - 458.6°F[2][3][7]

Flash Point 91 - 110°C/ 195.8 - 230°F[2][3][5][7]

Specific Gravity ~0.988 g/cm?3[3][8]

Vapor Pressure 1.33 mbar @ 63°C[2][5]

Water Solubility Slightly soluble/Insoluble[3][8]

Personal Protective Equipment (PPE)

The following table outlines the recommended personal protective equipment for handling
anethole.
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PPE Category

Item

Specifications and Use

Hand Protection

Chemical-resistant gloves

Wear suitable gloves tested
according to EN 374.[1] Nitrile
gloves are a reliable option for
general splash hazards.[9]
Change gloves immediately if
they come into direct contact
with the chemical.[10]

Eye Protection

Safety glasses or goggles

Essential to prevent eye
damage from chemical

splashes.[10]

Skin and Body Protection

Lab coat, impervious coveralls,
shoe covers

A standard lab coat is suitable
for minor lab tasks.[9] For
larger quantities or where
splashing is likely, wear
impervious coveralls and shoe

covers.[8]

Respiratory Protection

NIOSH-approved respirator

Required when handling the
neat chemical, where vapors
or aerosols may be generated,
or in inadequately ventilated
areas.[8][11] A half-face
respirator with an organic
vapor/acid gas cartridge is

recommended.[8]

Operational and Disposal Plans
Handling and Storage Procedures

e Ventilation: Handle anethole in a well-ventilated area, preferably in a chemical fume hood.[2]

e Avoid Contact: Avoid contact with skin, eyes, and clothing.[1][2] Do not breathe vapors or

spray.[1]
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» Hygiene: Wash hands thoroughly before breaks and after handling the chemical.[1][11]
Contaminated work clothing should not be allowed out of the workplace.[3][4][6]

o Storage: Keep the container tightly closed in a cool, dry, and well-ventilated place.[3][8]
Protect from light and store under an inert atmosphere.[2][8]

Spill Management

o Immediate Precautions: Isolate the spill or leak area for at least 50 meters (150 feet) in all
directions.[8] For large spills, consider an initial downwind evacuation for at least 300 meters
(1000 feet).[8]

o Containment: Cover drains to prevent the material from entering them.[1][3]
o Clean-up:

o For small spills, use absorbent paper or liquid-binding material (e.g., sand, diatomaceous
earth) to pick up the spilled material.[1][8]

o Place the contaminated absorbent material in a sealed, vapor-tight plastic bag for
disposal.[8]

o Wash the contaminated surfaces with alcohol, followed by a strong soap and water

solution.[8]

» Ventilation: Ensure the affected area is well-ventilated after clean-up.[1]

Disposal Plan

» Chemical Disposal: Dispose of anethole and any contaminated materials in accordance with
federal, state, and local regulations.[7] Do not dispose of it with household garbage or allow
it to reach the sewage system.[5]

o Container Disposal: Handle uncleaned containers as you would the product itself.

Workflow for Safe Handling of Anethole
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Workflow for Safe Handling of Anethole

1. Preparation

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don Personal Protective Equipment (PPE)

Gloves, Goggles,
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Perform experimental procedure
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Personal Exposure
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\

Dispose of waste per regulations

\
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\4
Wash hands thoroughly
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Caption: A logical workflow for the safe handling of anethole in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165797?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

